Cas no 111264-00-7 (Benzenesulfonic acid, dodecyl-, 2-oxo-1,2-diphenylethyl ester)

• Product Name: Benzenesulfonic acid, dodecyl-, 2-oxo-1,2-diphenylethyl ester
• CAS No: 111264-00-7
• MF: C₃₂H₄₀O₄S
• MW: 520.722608566284
• CID: 1196737
• PubChem ID: 20195376
• Update Time: 2025-04-20

Benzenesulfonic acid, dodecyl-, 2-oxo-1,2-diphenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, dodecyl-, 2-oxo-1,2-diphenylethyl ester
• (2-oxo-1,2-diphenylethyl) 2-dodecylbenzenesulfonate
• DTXSID20603411
• 2-Oxo-1,2-diphenylethyl 2-dodecylbenzene-1-sulfonate
• SCHEMBL9651409
• 111264-00-7

• Inchi： 1S/C32H40O4S/c1-2-3-4-5-6-7-8-9-10-13-20-27-21-18-19-26-30(27)37(34,35)36-32(29-24-16-12-17-25-29)31(33)28-22-14-11-15-23-28/h11-12,14-19,21-26,32H,2-10,13,20H2,1H3
• InChI Key： WJCPFFCKFNLHFC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1CCCCCCCCCCCC)(=O)(=O)OC(C(C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 520.2649
• Monoisotopic Mass: 520.26473093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 17
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44